4-(N-benzyl-N-methylsulfamoyl)-N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 4-[benzyl(methyl)sulfamoyl]-N-[2-(diethylamino)ethyl]-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C29H34N4O3S2.ClH/c1-5-32(6-2)18-19-33(29-30-26-17-12-22(3)20-27(26)37-29)28(34)24-13-15-25(16-14-24)38(35,36)31(4)21-23-10-8-7-9-11-23;/h7-17,20H,5-6,18-19,21H2,1-4H3;1H
• InChI Key: UPLCKBOVEINMEO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)C)C(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)CC4=CC=CC=C4.Cl
• Molecular Formula: C29H35ClN4O3S2
• Molecular Weight: 587.2 g/mol

Description

4-(N-benzyl-N-methylsulfamoyl)-N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C29H35ClN4O3S2 and its molecular weight is 587.19. The purity is usually 95%.
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Scientific Research Applications

Cardiac Electrophysiological Activity

Research on N-substituted imidazolylbenzamides or benzene-sulfonamides, with structures similar to the target compound, has shown that these molecules exhibit significant cardiac electrophysiological activity. These compounds have been compared to sematilide, a class III antiarrhythmic agent, indicating their potential in developing new treatments for arrhythmias (Morgan et al., 1990).

Anticancer Evaluation

A series of substituted benzamides, related to the structure of interest, have demonstrated moderate to excellent anticancer activities against various cancer cell lines, including breast, lung, colon, and ovarian cancers. This suggests that structurally similar compounds might hold promise for cancer treatment (Ravinaik et al., 2021).

Inhibition of Carbonic Anhydrases

Compounds structurally related to the queried chemical have been studied for their inhibitory effects on carbonic anhydrase (CA) isoenzymes, indicating potential applications in treating conditions like glaucoma, epilepsy, and certain types of edema. The specific inhibitory activity against CA isoenzymes suggests a potential for developing novel pharmacological agents (Supuran et al., 2013).

Antimicrobial Activity

The synthesis of novel compounds with similar structures has led to discoveries of substances with significant antimicrobial activity. This includes potential applications in creating new antibiotics or antifungal agents capable of combating resistant strains of bacteria and fungi (Padalkar et al., 2014).

Synthesis and Biological Activity

Studies on the synthesis and biological activity of related compounds have highlighted their potential uses in medical and pharmaceutical research, indicating that compounds with similar structures could be synthesized and evaluated for a range of biological activities, including anti-inflammatory and anticonvulsant effects (Havaldar et al., 2006).